Oxacyclotetradecane Erythromycin Derivative

Description

An oxacyclotetradecane erythromycin derivative refers to a modified form of erythromycin, a macrolide antibiotic, characterized by a 14-membered lactone ring (oxacyclotetradecane) . Erythromycin and its derivatives are used to treat various bacterial infections . These derivatives are developed to improve upon the properties of the original erythromycin, such as its stability, bioavailability, and antimicrobial activity . Modifications often involve altering the chemical structure of erythromycin to overcome issues like drug resistance and metabolic breakdown, enhancing its effectiveness against a broader range of pathogens .

One example of a compound fitting this description is 13-methyl-oxacyclotetradecane-2,11-dione, which has a molecular formula of C14H24O3 and a molecular weight of 240.34 g/mol . Clarithromycin, another notable erythromycin derivative, is created from erythromycin through chemical modification and is known chemically as 6-O-methylerythromycin . These modifications at the C12-21 alkene position can lead to the creation of new erythromycin A derivatives with potentially useful properties .

Research on erythromycin derivatives has led to the development of several semi-synthetic macrolides with improved pharmacokinetic and microbiological profiles . Derivatives like roxithromycin, clarithromycin, and azithromycin have shown significant advancements . The ongoing synthesis of new derivatives aims to discover compounds with even better antimicrobial properties, addressing the limitations and resistance issues associated with erythromycin . Some erythromycin derivatives can cause liver toxicity, and tests are conducted to assess the relative toxicity of different derivatives .

• CAS No.: 144604-03-5
• Product Name: Oxacyclotetradecane Erythromycin Derivative
• Molecular Formula: C38H67NO12
• Molecular Weight: 729.9 g/mol
• IUPAC Name: (3R,4S,5S,6R,7R,9R,11E,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-13-hydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-7-methoxy-3,5,7,9,11,13-hexamethyl-1-oxacyclotetradec-11-ene-2,10-dione
• Standard InChI: InChI=1S/C38H67NO12/c1-15-27-36(8,44)17-20(2)29(40)21(3)18-38(10,46-14)33(51-35-30(41)26(39(11)12)16-22(4)47-35)23(5)31(24(6)34(43)49-27)50-28-19-37(9,45-13)32(42)25(7)48-28/h17,21-28,30-33,35,41-42,44H,15-16,18-19H2,1-14H3/b20-17+/t21-,22-,23+,24-,25+,26+,27-,28+,30-,31+,32+,33-,35+,36+,37-,38-/m1/s1
• Standard InChIKey: XBRPMQCVVSGOJB-LUHVZOSXSA-N
• SMILES: CCC1C(C=C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)OC)C)C)(C)O
• Canonical SMILES: CCC1C(C=C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)OC)C)C)(C)O
• Appearance: Yellowish-Beige Solid
• Purity: > 95%
• Synonyms: (10E)-10,11-Didehydro-11-deoxy-6-O-methylerythromycin; Oxacyclotetradecane Erythromycin Derivative
• PubChem Compound: 12148839
• Last Modified: Apr 15 2024